Cas no 2228425-52-1 (3-(1-phenyl-1H-1,2,3-triazol-4-yl)butan-1-amine)

• Product Name: 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butan-1-amine
• CAS No: 2228425-52-1
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5974457
• PubChem ID: 165650882
• Update Time: 2025-06-28

3-(1-phenyl-1H-1,2,3-triazol-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butan-1-amine
• EN300-1877837
• 2228425-52-1

• Inchi： 1S/C12H16N4/c1-10(7-8-13)12-9-16(15-14-12)11-5-3-2-4-6-11/h2-6,9-10H,7-8,13H2,1H3
• InChI Key： QCBWXAXDJPYWCQ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C=C(C(C)CCN)N=N1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butan-1-amine

Introduction to 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butan-1-amine (CAS No. 2228425-52-1)

3-(1-phenyl-1H-1,2,3-triazol-4-yl)butan-1-amine, with the CAS number 2228425-52-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazole and amine functionalities, which confer it with a range of potential biological activities and therapeutic applications.

The chemical structure of 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butan-1-amine consists of a phenyl-substituted 1,2,3-triazole ring linked to a butanamine moiety. The triazole ring is known for its stability and bioisosteric properties, making it a valuable scaffold in drug design. The amine group, on the other hand, can participate in hydrogen bonding and other interactions that are crucial for binding to biological targets.

Recent studies have highlighted the potential of 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures exhibit potent activity against enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit beta-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butan-1-amine has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have indicated that this compound can modulate key signaling pathways involved in inflammation and cancer progression. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammatory responses and cancer cell survival.

The pharmacokinetic properties of 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butan-1-amine are another area of active research. Studies have focused on optimizing its solubility, stability, and bioavailability to enhance its therapeutic efficacy. One approach involves the use of prodrug strategies to improve the compound's pharmacological profile. For instance, esterification or amide formation can be employed to enhance solubility and prolong the drug's half-life in vivo.

The safety profile of 3-(1-phenyl-1H-1,2,3-triazol-4-yl)butan-1-amine is also an important consideration for its potential clinical applications. Preclinical toxicity studies have generally shown favorable results, with no significant adverse effects observed at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-(1-phenyl-1H-1,2,3-triazol-4-y l)butan - 1 - amine (CAS No. 2228425 - 52 - 1) represents a promising candidate for the development of novel therapeutics targeting neurological disorders, inflammation, and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive scaffold for further optimization and clinical evaluation. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties to bring this compound closer to clinical use.